1-(3-Amino-4-fluorophenyl)propan-2-one

• Molecular Formula: C9H10FNO
• Molecular Weight: 167.18 g/mol
• IUPAC Name: 1-(3-amino-4-fluorophenyl)propan-2-one
• InChI: InChI=1S/C9H10FNO/c1-6(12)4-7-2-3-8(10)9(11)5-7/h2-3,5H,4,11H2,1H3
• InChI Key: PMLSBIDRSBFORJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC1=CC(=C(C=C1)F)N

Description

1-(3-Amino-4-fluorophenyl)propan-2-one is an aromatic ketone with the molecular formula C₉H₁₀FNO and a molecular weight of 167.18 g/mol. Structurally, it consists of a propan-2-one backbone attached to a 3-amino-4-fluorophenyl group. This compound is primarily utilized as a synthetic intermediate in organic chemistry, particularly in the preparation of heterocyclic compounds. For example, it reacts with 4-amino-6-chloronicotinaldehyde under basic conditions (KOH/EtOH) to yield a product with a 60% yield via condensation, as demonstrated in a patent application . Its amino and fluorine substituents enhance its reactivity in nucleophilic additions and electrophilic substitutions, making it valuable in pharmaceutical and agrochemical synthesis.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share structural similarities with 1-(3-Amino-4-fluorophenyl)propan-2-one, differing in substituents, chain length, or functional groups. These variations significantly influence their physicochemical properties and applications.

1-(3-Amino-4-fluorophenyl)butan-2-one

• Molecular Formula: C₁₀H₁₂FNO
• Key Differences : The elongation of the carbon chain (butan-2-one vs. propan-2-one) increases molecular weight (181.21 g/mol ) and may alter solubility and boiling point. The longer chain could reduce crystallinity compared to the parent compound.
• Applications: Likely used in similar synthetic pathways as 1-(3-Amino-4-fluorophenyl)propan-2-one, though reaction kinetics and yields might differ due to steric effects .

(S)-1-(Piperidin-2-yl)propan-2-one (Natural Pelletierine)

• Molecular Formula: C₈H₁₅NO
• Key Differences: The 3-amino-4-fluorophenyl group is replaced by a piperidin-2-yl ring. This imparts basicity due to the secondary amine and influences biological activity. Pelletierine, isolated from Punica granatum, exhibits anti-helminthic properties, contrasting with the synthetic applications of the fluorinated analog .

2-(Methylamino)-1-(3-methylphenyl)propan-1-one

• Molecular Formula: C₁₁H₁₅NO
• Key Differences: The ketone is at position 1 (vs. position 2 in the parent compound), and substituents include a methylamino group and a 3-methylphenyl ring.

1-(3-Fluoro-4-methylphenyl)-3-phenylpropan-1-amine

• Molecular Formula : C₁₆H₁₈FN
• Key Differences : Features a longer propyl chain terminated by an amine and a biphenyl system. The fluorine and methyl groups on the aromatic ring modulate electronic effects, while the amine’s position may influence chiral resolution in pharmaceuticals .

3-(4-Fluorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one

• Molecular Formula : C₁₆H₁₃FO₂
• Key Differences: A conjugated enone system replaces the propan-2-one structure. The methoxy and fluorine substituents enhance UV absorption, making this compound suitable for photochemical studies or as a chromophore .

1-(3-(tert-Butyl)-4-hydroxyphenyl)propan-2-one

• Molecular Formula : C₁₃H₁₈O₂
• Applications may include antioxidant or polymer synthesis .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Applications/Reactivity	References
1-(3-Amino-4-fluorophenyl)propan-2-one	C₉H₁₀FNO	167.18	Amino, fluorine, propan-2-one	Heterocyclic synthesis
1-(3-Amino-4-fluorophenyl)butan-2-one	C₁₀H₁₂FNO	181.21	Amino, fluorine, butan-2-one	Synthetic intermediate
(S)-1-(Piperidin-2-yl)propan-2-one	C₈H₁₅NO	141.21	Piperidinyl, propan-2-one	Anti-helminthic drug
2-(Methylamino)-1-(3-methylphenyl)propan-1-one	C₁₁H₁₅NO	177.24	Methylamino, 3-methylphenyl	CNS drug candidate
1-(3-Fluoro-4-methylphenyl)-3-phenylpropan-1-amine	C₁₆H₁₈FN	243.32	Fluoro, methyl, phenyl, amine	Chiral pharmaceutical intermediate
3-(4-Fluorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one	C₁₆H₁₃FO₂	256.28	Fluoro, methoxy, enone	Photochemical studies
1-(3-(tert-Butyl)-4-hydroxyphenyl)propan-2-one	C₁₃H₁₈O₂	206.28	tert-Butyl, hydroxyl	Antioxidant/polymer synthesis

Research Findings and Implications

• Reactivity: The amino group in 1-(3-Amino-4-fluorophenyl)propan-2-one facilitates condensation reactions, as seen in its use with nicotinaldehyde derivatives . Fluorine’s electron-withdrawing effect directs electrophilic substitution to specific positions.
• Biological Activity : Structural analogs like pelletierine demonstrate that ketone positioning and heterocyclic substituents critically influence pharmacological profiles .
• Synthetic Utility : Chain elongation (e.g., butan-2-one analogs) or steric bulk (e.g., tert-butyl) can be strategically employed to modulate reaction outcomes or physical properties .